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Compound of Interest

Compound Name: GW 328267

Cat. No.: B1672457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of

GW 328267, a potent and selective A₂A adenosine receptor agonist. Accurate preparation of

stock solutions is critical for ensuring reproducibility and reliability in experimental studies.

Chemical and Physical Properties
A summary of the key chemical and physical properties of GW 328267 is provided in the table

below. This information is essential for accurate calculations and safe handling of the

compound.

Property Value Source

Molecular Formula C₂₁H₂₆N₁₀O₄ [1]

Molecular Weight 482.5 g/mol [1]

Appearance Crystalline solid

Solubility Soluble in DMSO

Storage Temperature -20°C (as solid)
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This section outlines the detailed methodology for preparing a stock solution of GW 328267.

Materials:

GW 328267 powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile, amber glass vials or polypropylene tubes with secure caps

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Sterile, disposable serological pipettes and pipette tips

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Protocol for Preparing a 10 mM GW 328267 Stock Solution in DMSO:

Pre-weighing Preparation:

Ensure the analytical balance is calibrated and level.

Place a sterile weighing boat or microfuge tube on the balance and tare to zero.

Allow the vial containing GW 328267 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing the Compound:

Carefully weigh out the desired amount of GW 328267 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 4.825 mg of GW 328267.

Calculation:
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Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 moles

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 moles x 482.5 g/mol = 0.004825 g = 4.825 mg

Dissolution:

Transfer the weighed GW 328267 powder into a sterile amber glass vial or polypropylene

tube.

Add the calculated volume of anhydrous DMSO to the vial. For a 10 mM solution using

4.825 mg of the compound, add 1 mL of DMSO.

Securely cap the vial.

Mixing:

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

Visually inspect the solution to ensure there are no visible particles.

Storage:

The freshly prepared stock solution should be aliquoted into smaller, single-use volumes

to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1-2 weeks) or at -80°C for long-

term storage (up to 6 months).

Note: It is generally not recommended to store aqueous dilutions of the compound for

more than one day.

Preparation of Working Solutions:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1672457?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For cell-based assays or other aqueous experiments, the DMSO stock solution should be

further diluted in the appropriate cell culture medium or buffer. It is crucial to ensure that the

final concentration of DMSO in the experimental setup is non-toxic to the cells, typically below

0.5% and ideally at or below 0.1%.

Workflow Diagram
The following diagram illustrates the key steps in the preparation of a GW 328267 stock

solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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